(Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-6-carboxamide
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Overview
Description
Benzo[d]thiazole derivatives are a class of organic compounds that contain a benzene ring fused to a thiazole ring . They are known for their wide range of biological activities, including cytotoxic and antibacterial properties .
Synthesis Analysis
Benzo[d]thiazole derivatives can be synthesized through various methods. One common method involves the 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction .Molecular Structure Analysis
The benzo[d]thiazole moiety is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap . This makes it a promising building block in the synthesis of semiconductors for plastic electronics .Chemical Reactions Analysis
The chemical reactions involving benzo[d]thiazole derivatives are diverse, depending on the functional groups attached to the benzo[d]thiazole core. For example, they can undergo 1,3-dipolar cycloaddition reactions to form 1,2,3-triazole derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of benzo[d]thiazole derivatives can vary widely depending on their structure. Generally, they are stable compounds due to the electron-deficient nature of the benzo[d]thiazole core .Scientific Research Applications
- Importantly, these compounds showed selective inhibition of Mtb without affecting non-tuberculous mycobacteria (NTM) strains .
- The most active compounds (IT06 and IT10) were docked against the target enzyme Pantothenate synthetase of Mtb. These investigations shed light on the putative interactions and binding modes of these compounds .
- These materials exhibit diverse properties and find applications in areas such as organic electronics, optoelectronics, and sensors .
Antimycobacterial Activity
Molecular Docking Studies
Materials Science and Building Blocks
Synthetic Chemistry
Mechanism of Action
Target of Action
Similar compounds have been studied for their antimycobacterial properties
Biochemical Pathways
Similar compounds have been found to inhibit the growth of mycobacterium tuberculosis . The exact pathways and downstream effects would depend on the specific targets of the compound.
Pharmacokinetics
Similar compounds have been designed and synthesized with in silico admet prediction . This suggests that the compound may have favorable pharmacokinetic properties, but further studies are needed to confirm this.
Result of Action
Similar compounds have shown significant activity against mycobacterium tuberculosis . The specific effects would depend on the compound’s mode of action and the biochemical pathways it affects.
Safety and Hazards
Future Directions
The future research directions in the field of benzo[d]thiazole derivatives are vast. Given their wide range of biological activities, these compounds are of interest in the development of new therapeutic agents. Furthermore, their unique electronic properties make them promising candidates for applications in organic electronics .
properties
IUPAC Name |
N-[3-(2-methoxyethyl)-6-nitro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O4S2/c1-26-7-6-21-14-5-3-12(22(24)25)9-16(14)28-18(21)20-17(23)11-2-4-13-15(8-11)27-10-19-13/h2-5,8-10H,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAKQTKWUESIWBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-N-(3-(2-methoxyethyl)-6-nitrobenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-6-carboxamide |
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